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Compound of Interest

Compound Name: Sodium plumbate

Cat. No.: B1614394 Get Quote

This technical guide provides a comprehensive overview of the known hydrated forms of

sodium plumbate, with a focus on their chemical composition, structure, and synthesis. This

document is intended for researchers, scientists, and professionals in drug development and

related fields who require detailed information on these compounds.

Introduction to Sodium Plumbates
Sodium plumbates are inorganic compounds containing sodium, lead, and oxygen. The lead

is typically in the +4 oxidation state, forming the plumbate(IV) anion. These compounds can

exist in both anhydrous and hydrated forms. The primary hydrated form that has been

extensively characterized is sodium hexahydroxoplumbate(IV), which is often represented by

the chemical formula Na₂[Pb(OH)₆]. An older, less structurally descriptive formulation, sodium
plumbate trihydrate (Na₂PbO₃·3H₂O), is also found in the literature and shares the same

empirical formula.

Known Hydrated Forms of Sodium Plumbate
The predominant and most well-characterized hydrated form of sodium plumbate is sodium

hexahydroxoplumbate(IV). While the term "sodium plumbate trihydrate" is also used, it is now

generally understood to refer to the same compound.

Sodium Hexahydroxoplumbate(IV) - Na₂[Pb(OH)₆]
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Sodium hexahydroxoplumbate(IV) is the most accurately described hydrated sodium
plumbate. In aqueous solutions, the plumbate(IV) ion exists as the hexahydroxoplumbate(IV)

anion, [Pb(OH)₆]²⁻. This form has been isolated as single crystals and thoroughly

characterized.

Sodium Plumbate Trihydrate - Na₂PbO₃·3H₂O
The formulation Na₂PbO₃·3H₂O is also associated with a hydrated form of sodium plumbate.

It has the same molecular weight and elemental composition as Na₂[Pb(OH)₆]. The IUPAC

name associated with its CAS number (52623-79-7) is disodium;dioxido(oxo)lead;trihydrate.

However, detailed structural analysis points towards the hexahydroxo structure being the

correct representation in the solid state when synthesized from aqueous media.

Physicochemical Properties and Characterization
Data
The following table summarizes the key quantitative data for sodium hexahydroxoplumbate(IV).
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Property Value

Chemical Formula Na₂[Pb(OH)₆]

Molecular Weight 355.22 g/mol

Appearance
Transparent, colorless anisotropic single

crystals

Crystal System Hexagonal

Space Group R-3

Unit Cell Parameters a = 6.0361(5) Å, c = 14.253(2) Å

Unit Cell Volume 449.72(9) Å³

Density (picnometric) 3.92 g/cm³

Bond Distances
Pb-O: 2.165(10) Å, Na-O: 2.419(11) Å and

2.423(11) Å, O-H: 0.85 Å

Bond Angles O-Pb-O: 93.3(4)° and 86.7(4)°

Solubility
Soluble in water, but gradually decomposes with

the separation of PbO₂.

Experimental Protocols
Synthesis of Sodium Hexahydroxoplumbate(IV) Single
Crystals
A detailed method for the synthesis of Na₂[Pb(OH)₆] has been reported and involves the

reaction of lead dioxide with sodium hydroxide in an aqueous solution.

Materials:

Lead(IV) oxide (PbO₂)

Sodium hydroxide (NaOH)

Distilled water
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Procedure:

A mixture of lead dioxide, sodium hydroxide, and water is prepared.

The mixture is heated to facilitate the dissolution of lead dioxide in the concentrated alkali

solution.

The resulting solution is allowed to cool slowly, leading to the formation of single crystals of

Na₂[Pb(OH)₆].

The crystals are then isolated from the mother liquor.

Characterization Methods
The following techniques have been employed to characterize Na₂[Pb(OH)₆]:

Chemical Analysis: To determine the elemental composition.

Optical Analysis: To observe the crystal morphology and optical properties.

X-ray Powder Diffraction (XRPD): To analyze the crystal structure of the bulk material.

Single-Crystal X-ray Diffraction: To determine the precise crystal structure, including unit cell

parameters, space group, and atomic positions.

Infrared (IR) Spectroscopy: To identify the vibrational modes of the hydroxyl groups and

other bonds within the compound.

Thermogravimetric Analysis (TGA): To study the thermal decomposition behavior of the

compound.

Chemical Reactions and Logical Relationships
Formation of Sodium Hexahydroxoplumbate(IV)
The formation of sodium hexahydroxoplumbate(IV) occurs through the reaction of lead(IV)

oxide with a concentrated solution of sodium hydroxide.
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Product

Lead(IV) Oxide (PbO₂)

Sodium Hexahydroxoplumbate(IV) (Na₂[Pb(OH)₆])Sodium Hydroxide (NaOH)

Water (H₂O)

Click to download full resolution via product page

Synthesis of Sodium Hexahydroxoplumbate(IV)

Thermal Decomposition of Sodium
Hexahydroxoplumbate(IV)
Thermogravimetric analysis has shown that Na₂[Pb(OH)₆] decomposes upon heating in a two-

stage process to form anhydrous sodium metaplumbate (β-Na₂PbO₃).

Na₂[Pb(OH)₆]

Na₂Pb₂O₅ + 2NaOH

 -H₂O

β-Na₂PbO₃

140-570 °C

>570 °C
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Click to download full resolution via product page

Thermal Decomposition of Na₂[Pb(OH)₆]

Conclusion
The primary, well-characterized hydrated form of sodium plumbate is sodium

hexahydroxoplumbate(IV), Na₂[Pb(OH)₆]. The designation sodium plumbate trihydrate,

Na₂PbO₃·3H₂O, while having the same empirical formula, is an older and less structurally

precise representation. The synthesis from aqueous solution and detailed structural analysis

support the hexahydroxo complex as the correct formulation. This guide has provided a

summary of its properties, synthesis, and thermal decomposition, which should serve as a

valuable resource for researchers and scientists in the field.

To cite this document: BenchChem. [An In-depth Technical Guide to the Hydrated Forms of
Sodium Plumbate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1614394#what-are-the-different-hydrated-forms-of-
sodium-plumbate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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